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Introduction

Nickel-molybdenum (Ni-Mo) alloys are a class of high-performance materials renowned for
their exceptional mechanical strength, corrosion resistance, and stability at elevated
temperatures. The addition of molybdenum to a nickel base imparts significant improvements in
properties such as creep resistance, oxidation resistance, and strength in reducing
environments.[1][2][3] These attributes make Ni-Mo alloys indispensable in a variety of
demanding high-temperature applications, including aerospace and gas turbine engines,
chemical and petrochemical processing equipment, and advanced energy systems like molten
salt reactors.[1][2][3][4] This document provides detailed application notes, summarizes key
performance data, and outlines experimental protocols for the evaluation of Ni-Mo alloys in
high-temperature environments.

High-Temperature Applications and Performance
Characteristics

Ni-Mo alloys are engineered to perform reliably under conditions of extreme heat and
mechanical stress. Molybdenum's high melting point and slow diffusion rate in nickel are key to
these alloys' high-temperature capabilities.[1][2]

Key Performance Attributes at High Temperatures:
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o High Creep Resistance: Molybdenum effectively strengthens the nickel matrix through solid
solution strengthening, hindering the movement of dislocations at elevated temperatures.[2]
[5][6] This results in excellent resistance to creep, which is the slow deformation of a material
under constant stress at high temperatures.

o Superior Oxidation and Corrosion Resistance: Ni-Mo alloys form a stable, protective oxide
layer when heated, which shields the material from further attack.[1][6] They exhibit
remarkable resistance to corrosion in various aggressive environments, including those
containing acids and molten salts.[7][8][9]

o Enhanced Mechanical Strength: The addition of molybdenum significantly increases the yield
and tensile strength of nickel alloys.[1] This strength is retained to a large degree at high
operational temperatures.[6][10]

e Microstructural Stability: Molybdenum helps to maintain the microstructure of nickel alloys
during long-term exposure to high temperatures, preventing degradation of mechanical
properties.[1]

Primary Applications:

o Aerospace and Gas Turbines: Used in critical components like turbine blades, discs,
combustors, and afterburner parts that are subjected to extreme temperatures and
mechanical stresses.[2][10][11][12][13]

o Chemical and Petrochemical Processing: Employed in reactors, heat exchangers, and piping
systems that handle corrosive chemicals at high temperatures.[1][2][4]

e Molten Salt Reactors (MSRSs): A promising material for the structural components of MSRs
due to their excellent corrosion resistance in molten fluoride and chloride salts and
resistance to radiation damage.[7][14][15][16]

 Industrial Heating and Furnaces: Utilized for components in industrial heating equipment,
heat treatment facilities, and waste incinerators.[2]

Quantitative Data on High-Temperature Properties
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The following tables summarize key quantitative data on the high-temperature performance of
various Ni-Mo alloys, compiled from multiple research sources.

Table 1: High-Temperature Tensile Properties of Selected Ni-Mo Alloys

. Ultimate
Yield . .
Temperatur Tensile Elongation
Alloy Strength Reference
e (°C) Strength (%)
(MPa)
(MPa)
Waspaloy
(UNS 650 ~750 ~950 ~15 [7]
N07001)
Waspaloy
(UNS 760 ~700 ~850 ~12 [7]
NO07001)
Waspaloy
(UNS 870 ~500 ~600 ~10 [7]
N07001)
Novel Ni-
based 650 830+1 - - [9]
Superalloy
Novel Ni-
based 760 780+ 2 - - [9]
Superalloy
DU-10Mo 550 ~200 ~250 ~15 [11]

Table 2: Creep Rupture Strength of Ni-Based Superalloys
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Temperature Rupture Life
Alloy Stress (MPa) Reference
(°C) (hours)
Ni-base SC ) o
Varies (predictive
Superalloys 900 392 [2]
model)
(Avg.)
Ni-base SC . -
Varies (predictive
Superalloys 1000 245 [2]
model)
(Avg.)
Ni-base SC
Varies (predictive
Superalloys 1100 137 [2]
model)
(Avg.)
IN-792 800 450-550 47 - 554 [17]
CMSX-4 1100 117 >100 [18]
CMSX-10 1100 120 >100 [18]
Table 3: High-Temperature Oxidation Behavior of Ni-Cr-Mo Alloys
Alloy Temperature Test Duration Mass Gain
. Reference
Composition (°C) (Cycles) (mg/cm?)
Ni-9.5C0-8Cr-
850 6 0.46 - 0.62 [1][5]
3.5Mo-6W...
Ni-9.5Co-12Cr-
850 6 ~0.6 [1][5]
3.5Mo-6W...
Ni-9.5Co0-10Cr-
850 6 ~0.6 [1][5]
5.5Mo-6W...
Ni-9.5Co0-8Cr-
1000 6 2.0-3.4 [1][5]
3.5Mo-6W...
Ni-9.5Co0-10Cr-
1000 6 ~3.0 [1][5]
2.5Mo-6W...
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Experimental Protocols

Detailed methodologies for key experiments are provided below. These protocols are
synthesized from best practices and published research to ensure reliable and reproducible
results.

High-Temperature Tensile Testing

Objective: To determine the tensile properties (yield strength, ultimate tensile strength,
elongation, and reduction of area) of Ni-Mo alloys at elevated temperatures. This protocol is
based on ASTM E21 standards.[11][19]

Methodology:
e Specimen Preparation:

o Machine cylindrical or flat tensile specimens from the alloy according to ASTM E8/ES8M
specifications. The gauge length and cross-sectional area must be precisely measured
and recorded.

o Ensure the specimen surface is free from machining marks and defects, with a finish
parallel to the rolling direction.[7]

o For as-received materials, document any prior heat treatment. If required, subject the
specimens to a specific heat treatment (e.g., annealing followed by quenching) and record
the parameters.[7]

e Test Setup:

o Utilize a universal testing machine equipped with a high-temperature furnace capable of
maintaining the test temperature within £3°C.[19]

o Employ a high-temperature extensometer to accurately measure strain at the specimen's
gauge section.

o To prevent oxidation at very high temperatures, the test can be conducted in an inert
atmosphere (e.g., flowing argon or nitrogen).[7]
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e Procedure:

(¢]

Securely mount the specimen in the grips of the testing machine.

[¢]

Heat the specimen to the desired test temperature and allow it to stabilize for a
predetermined duration (e.g., 20-30 minutes).

[¢]

Apply a tensile load at a constant strain rate (e.g., 1073 s71).[7]

[e]

Continuously record the load and extension data until the specimen fractures.

[e]

After fracture, allow the specimen to cool to room temperature.

(¢]

Measure the final gauge length and the diameter at the point of fracture to determine
elongation and reduction of area.

e Data Analysis:

[¢]

Construct an engineering stress-strain curve from the load-extension data.

Determine the 0.2% offset yield strength, ultimate tensile strength, and percent elongation.

[e]

Calculate the percent reduction of area from the initial and final cross-sectional areas.

[e]

o

Analyze the fracture surface using scanning electron microscopy (SEM) to identify the
failure mode (e.g., ductile, brittle, intergranular).[7]
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High-Temperature Creep Testing

Objective: To evaluate the long-term deformation behavior of Ni-Mo alloys under a constant
load at elevated temperatures.

Methodology:
e Specimen Preparation:
o Prepare creep specimens according to ASTM E8/E8M specifications.[17]

o Perform any required heat treatments on the specimens, such as solution annealing and
aging, and document the procedures.[17]

o Characterize the initial microstructure of the material using optical microscopy and SEM.
[17]

e Test Setup:

o Use a constant load creep testing machine equipped with a three-zone furnace to ensure
uniform temperature along the specimen's gauge length (within £2°C).[17]

o Attach a high-precision extensometer to the specimen to measure creep strain.
o The test is typically conducted in air.

e Procedure:

[¢]

Mount the specimen in the creep machine.

[¢]

Heat the specimen to the desired test temperature and allow it to stabilize.

[e]

Apply the predetermined constant load.

o

Record the creep strain as a function of time until the specimen ruptures. The data should
be recorded digitally at regular intervals.[17]

e Data Analysis:
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o Plot the creep strain versus time to generate the creep curve, which typically shows
primary, secondary (steady-state), and tertiary creep stages.

o Determine the minimum creep rate (steady-state creep rate) from the slope of the
secondary creep region.

o Record the time to rupture and the rupture elongation.

o Analyze the microstructure of the ruptured specimen to investigate the creep damage
mechanisms, such as dislocation movement, void formation, and microstructural changes.
[18]
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Cyclic High-Temperature Oxidation Testing

Objective: To assess the resistance of Ni-Mo alloys to oxidation under thermal cycling
conditions, which simulates the heating and cooling cycles experienced in many high-
temperature applications.

Methodology:

e Specimen Preparation:

[e]

Cut coupons of the alloy to a standard size (e.g., 20 mm x 10 mm x 2 mm).

o

Grind and polish the specimen surfaces to a consistent finish (e.g., 600-grit SiC paper).

[¢]

Clean the specimens ultrasonically in acetone and ethanol and then dry them.

[¢]

Measure the initial dimensions and weigh the specimens accurately.
e Test Setup:

o Use a programmable furnace that can automatically cycle between the high and low
temperatures.

o Place the specimens in alumina crucibles to collect any spalled oxide.
e Procedure:
o Place the crucibles with the specimens into the furnace.
o Program the furnace for the desired cyclic oxidation test. A typical cycle might consist of:

» Heating to the test temperature (e.g., 850°C or 1000°C) and holding for a specific
duration (e.g., 1 to 50 hours).[1][5][15]

» Cooling to a lower temperature (e.g., room temperature) and holding for a shorter
duration (e.g., 10-15 minutes).[15]

o Remove the specimens from the furnace at regular intervals (e.g., after a certain number
of cycles) for weighing.
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o Data Analysis:
o Calculate the mass change per unit surface area (mg/cm?) after each interval.

o Plot the mass change versus the number of cycles or total exposure time. A positive mass
change indicates oxide formation, while a negative change suggests oxide spallation.

o Analyze the oxidized specimens using:
» X-ray Diffraction (XRD): To identify the phases present in the oxide scale.[15]

= Scanning Electron Microscopy (SEM) with Energy Dispersive X-ray Spectroscopy
(EDS): To examine the morphology and composition of the oxide scale and the
underlying alloy.[15]

» Cross-sectional analysis: To measure the thickness of the oxide layer and the depth of
internal oxidation.
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Logical Relationships in High-Temperature
Performance of Ni-Mo Alloys

The excellent high-temperature performance of Ni-Mo alloys is a result of the interplay between
their composition, microstructure, and the resulting mechanical and chemical properties. The
following diagram illustrates these relationships.
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Interrelation of Properties in High-Temperature Ni-Mo Alloys

Conclusion

Ni-Mo alloys are critical materials for applications in extreme high-temperature environments.
Their unigue combination of creep resistance, oxidation and corrosion resistance, and
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mechanical strength, largely attributable to the alloying effects of molybdenum, makes them
suitable for a wide range of demanding industrial uses. The experimental protocols provided in
this document offer a standardized approach to evaluating the performance of these advanced
materials, ensuring the generation of reliable and comparable data for research, development,
and quality control purposes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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